Aurora A
  • AT9283
    AT9283
    • Cat. No.:
    • B605657
    • CAS No.:
    • 896466-04-9
    • Molecular Formula:
    • C19H23N7O2
    • Molecular Weight:
    • 381.4 g/mol
    Description
    1-cyclopropyl-3-[3-[5-(4-morpholinylmethyl)-2-benzimidazolylidene]-1,2-dihydropyrazol-4-yl]urea is a member of benzimidazoles.
    AT9283 is an aurora Kinase inhibitor developed by Astex Therapeutics for the trea...
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  • LY3295668
    LY3295668
    • Cat. No.:
    • B608743
    • CAS No.:
    • 1919888-06-4
    • Molecular Formula:
    • C24H26ClF2N5O2
    • Molecular Weight:
    • 489.9 g/mol
    Description
    Aurora A Kinase Inhibitor LY3295668 is an orally bioavailable inhibitor of the serine/threonine protein kinase aurora A, with potential antimitotic and antineoplastic activities. Upon administration, aurora A ki...
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  • 5H-Benzo(c)(1,8)naphthyridin-6-one
    5H-Benzo(c)(1,8)naphthyridin-6-one
    • Cat. No.:
    • B1683417
    • CAS No.:
    • 53439-81-9
    • Molecular Formula:
    • C12H8N2O
    • Molecular Weight:
    • 196.20 g/mol
    Description
    structure in first source
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  • Alisertib
    Alisertib
    • Cat. No.:
    • B1683940
    • CAS No.:
    • 1028486-01-2
    • Molecular Formula:
    • C27H20ClFN4O4
    • Molecular Weight:
    • 518.9 g/mol
    Description
    Alisertib is an organic heterotricyclic compound that is 5H-pyrimido[5,4-d][2]benzazepine substituted by (4-carboxy-3-methoxyphenyl)amino, 2-fluoro-6-methoxyphenyl, and chloro groups at positions 2, 7 and 9, res...
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  • AMG 900
    AMG 900
    • Cat. No.:
    • B1683941
    • CAS No.:
    • 945595-80-2
    • Molecular Formula:
    • C28H21N7OS
    • Molecular Weight:
    • 503.6 g/mol
    Description
    Aurora Kinase Inhibitor AMG 900 is a small-molecule inhibitor of Aurora kinases A, B and C with potential antineoplastic activity. Aurora kinase inhibitor AMG 900 selectively binds to and inhibits the activities...
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  • CCT129202
    CCT129202
    • Cat. No.:
    • B1683943
    • CAS No.:
    • 942947-93-5
    • Molecular Formula:
    • C23H25ClN8OS
    • Molecular Weight:
    • 497.0 g/mol
    Description
    CCT129202 is an Aurora kinase inhibitor that inhibits Aurora A and B by 82 and 60%, respectively, when used at a concentration of 1 μM in cell-free assays. It is selective for Aurora A and B over a panel of 13 k...
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  • Tozasertib
    Tozasertib
    • Cat. No.:
    • B1683946
    • CAS No.:
    • 639089-54-6
    • Molecular Formula:
    • C23H28N8OS
    • Molecular Weight:
    • 464.6 g/mol
    Description
    N-[4-[[4-(4-methyl-1-piperazinyl)-6-[(5-methyl-1H-pyrazol-3-yl)amino]-2-pyrimidinyl]thio]phenyl]cyclopropanecarboxamide is a N-arylpiperazine.
    TOZASERTIB is a small molecule drug with a maximum clinical trial...
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  • Danusertib
    Danusertib
    • Cat. No.:
    • B1684427
    • CAS No.:
    • 827318-97-8
    • Molecular Formula:
    • C26H30N6O3
    • Molecular Weight:
    • 474.6 g/mol
    Description
    N-[5-[(2R)-2-methoxy-1-oxo-2-phenylethyl]-4,6-dihydro-1H-pyrrolo[3,4-c]pyrazol-3-yl]-4-(4-methyl-1-piperazinyl)benzamide is a member of piperazines.
    Danusertib has been used in trials studying the treatment o...
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